![molecular formula C15H12O3 B1621519 (4'-Formyl-biphenyl-4-yl)-acetic acid CAS No. 669713-90-0](/img/structure/B1621519.png)
(4'-Formyl-biphenyl-4-yl)-acetic acid
Overview
Description
“(4’-Formyl-biphenyl-4-yl)-acetic acid” is a chemical compound that has been mentioned in the context of the synthesis of high-quality sp2-carbon i-COFs . It’s used in the Knoevenagel reaction with N-ethyl-2,4,6-trimethylpyridinium halide .
Synthesis Analysis
The synthesis of this compound has been addressed in the context of creating a high-quality sp2-carbon i-COFs . The Knoevenagel reaction of N-ethyl-2,4,6-trimethylpyridinium halide with 1,3,5-tris-(4′-formyl-biphenyl-4-yl)triazine was used .Chemical Reactions Analysis
The compound has been used in the Knoevenagel reaction to synthesize a high-quality sp2-carbon i-COFs . The resultant i-COFs were positively charged by the pyridine quaternary ammonium salts .Scientific Research Applications
Synthesis of Novel Chemical Compounds
(4'-Formyl-biphenyl-4-yl)-acetic acid plays a crucial role in the synthesis of various novel chemical compounds. For instance, its derivatives have been used in a three-component Ugi reaction to produce unique indoloketopiperazines (Ghandi, Zarezadeh, & Taheri, 2012). Similarly, it serves as a starting material for the solid-phase synthesis of trisubstituted 2,4'-biimidazoles, which are potential scaffolds for drug discovery (Karskela & Lönnberg, 2009).
Drug Development and Pharmaceutical Research
In pharmaceutical research, derivatives of this compound are explored for various applications. For example, the synthesis and evaluation of mutual azo prodrugs of 5-aminosalicylic acid linked to this compound have been reported, showing potential in the treatment of ulcerative colitis (Jilani, Shomaf, & Alzoubi, 2013). Additionally, novel biphenyl ester derivatives of this acid have been studied as tyrosinase inhibitors, demonstrating significant pharmaceutical potential (Kwong et al., 2017).
Chemical Analysis and Characterization
This compound also finds use in the chemical analysis and characterization of other compounds. For instance, it has been involved in the characterization of new heterocyclic compounds with phosphorus (Kochkanyan et al., 1985). Moreover, its derivatives have been used in the synthesis and structural analysis of 1,3-diaryl-pyrrolo[1,2-a]quinoxalines, contributing to advancements in organic chemistry (Potikha & Kovtunenko, 2009).
Future Directions
The future directions of research involving “(4’-Formyl-biphenyl-4-yl)-acetic acid” could involve further exploration of its use in the synthesis of i-COFs and their applications . The interplay between surface chemistry, ionic interaction, and pore confinement that cooperatively promote the performance of i-POPs could be a focus of future research .
Properties
IUPAC Name |
2-[4-(4-formylphenyl)phenyl]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12O3/c16-10-12-3-7-14(8-4-12)13-5-1-11(2-6-13)9-15(17)18/h1-8,10H,9H2,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRIMIPHUAHCGAI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)O)C2=CC=C(C=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00374692 | |
Record name | (4'-Formyl-biphenyl-4-yl)-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00374692 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
669713-90-0 | |
Record name | (4'-Formyl-biphenyl-4-yl)-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00374692 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 669713-90-0 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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